Cas no 824429-33-6 (Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-)
824429-33-6 structure
Product Name:Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-
CAS No:824429-33-6
MF:C9H16O4S
MW:220.285942077637
CID:690887
PubChem ID:71418512
Update Time:2025-04-19
Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-
- 2-methyl-3-pent-4-enylsulfonylpropanoic acid
- 824429-33-6
- Racemic 2-Methyl-3-(pent-4-ene-1-sulfonyl)-propionic acid
- SCHEMBL3184142
- 2-METHYL-3-(PENT-4-ENE-1-SULFONYL)PROPANOIC ACID
- DTXSID40837812
- YWGVMXRKYDPLNU-UHFFFAOYSA-N
-
- Inchi: 1S/C9H16O4S/c1-3-4-5-6-14(12,13)7-8(2)9(10)11/h3,8H,1,4-7H2,2H3,(H,10,11)
- InChI Key: YWGVMXRKYDPLNU-UHFFFAOYSA-N
- SMILES: S(CCCC=C)(CC(C(=O)O)C)(=O)=O
Computed Properties
- Exact Mass: 220.07693016g/mol
- Monoisotopic Mass: 220.07693016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 79.8Ų
Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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